1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamine

• IUPAC Name: 1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)piperidin-3-amine
• InChI: InChI=1S/C21H26N2O/c1-24-21-10-8-18(9-11-21)22-19-7-4-12-23(15-19)20-13-16-5-2-3-6-17(16)14-20/h2-3,5-6,8-11,19-20,22H,4,7,12-15H2,1H3
• InChI Key: NDGJYPPGXHFXKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2CCCN(C2)C3CC4=CC=CC=C4C3
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamine, also known as MDMB-4en-PINACA, is a synthetic cannabinoid that belongs to the indazole-3-carboxamide family. Synthetic cannabinoids are a class of designer drugs that mimic the effects of natural cannabinoids found in cannabis. MDMB-4en-PINACA is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis. In recent years, synthetic cannabinoids have become increasingly popular as recreational drugs due to their high potency and low cost. However, the use of these drugs is associated with various health risks, including addiction, psychosis, and even death.

Mechanism of Action

1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA acts as a potent agonist of the CB1 receptor, which is located in the brain and is responsible for the psychoactive effects of cannabis. When 1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This results in the characteristic feelings of euphoria, relaxation, and altered perception associated with the use of cannabis.
Biochemical and Physiological Effects
1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA has been shown to have a wide range of biochemical and physiological effects on the human body. These effects include changes in heart rate, blood pressure, body temperature, and respiration. Synthetic cannabinoids like 1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA can also cause hallucinations, paranoia, and other psychotic symptoms. Long-term use of synthetic cannabinoids has been linked to the development of addiction, cognitive impairment, and other mental health problems.

Advantages and Limitations for Lab Experiments

1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA is a useful tool for studying the effects of synthetic cannabinoids on the human body. Its high potency and selectivity for the CB1 receptor make it an ideal candidate for developing new drugs for the treatment of various medical conditions. However, the use of 1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA in laboratory experiments is limited by its adverse effects on the central nervous system. Researchers must take care to use appropriate dosages and avoid prolonged exposure to synthetic cannabinoids.

Future Directions

There are several future directions for research on 1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA and other synthetic cannabinoids. One area of interest is the development of new drugs that target the CB1 receptor without producing the adverse effects associated with synthetic cannabinoids. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the human body, including their potential for addiction and cognitive impairment. Finally, researchers are also exploring the potential use of synthetic cannabinoids in the treatment of various medical conditions, including chronic pain, anxiety, and epilepsy.

Synthesis Methods

1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA can be synthesized by reacting 4-methoxyphenylacetonitrile with 2,3-dihydro-1H-inden-2-amine in the presence of a palladium catalyst. The resulting intermediate is then reacted with piperidine and a pinacol boronate ester to yield the final product. The synthesis of 1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA is relatively straightforward and can be carried out using standard laboratory equipment.

Scientific Research Applications

1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. One of the main applications of 1-(2,3-dihydro-1H-inden-2-yl)-N-(4-methoxyphenyl)-3-piperidinamineACA is in the development of new drugs for the treatment of various medical conditions, including chronic pain, anxiety, and epilepsy. Synthetic cannabinoids have been shown to be effective in treating these conditions, but their use is limited by their adverse effects on the central nervous system.